Cas no 2177263-93-1 (6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE HCL)

• Product Name: 6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE HCL
• CAS No: 2177263-93-1
• MF: C₁₁H₁₄BrClN₄
• MW: 317.612659931183
• CID: 5745865
• PubChem ID: 131664432
• Update Time: 2025-05-24

6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE HCL Chemical and Physical Properties

Names and Identifiers

• WS-01376
• W15124
• 6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE HCL
• 6-Bromo-2-(Piperidin-4-Yl)-[1,2,4]Triazolo[1,5-A]Pyridine Hydrochloride
• 6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINEHCL
• 2177263-93-1

• Inchi： 1S/C11H13BrN4.ClH/c12-9-1-2-10-14-11(15-16(10)7-9)8-3-5-13-6-4-8;/h1-2,7-8,13H,3-6H2;1H
• InChI Key： JTBJWHAJMIQKMG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2N(C=1)N=C(C1CCNCC1)N=2.Cl

Computed Properties

• Exact Mass: 316.00904g/mol
• Monoisotopic Mass: 316.00904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Additional information on 6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE HCL

Introduction to 6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE HCL (CAS No. 2177263-93-1)

The compound 6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE HCL, identified by its CAS number 2177263-93-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and potential applications in drug discovery. The presence of a bromine substituent at the sixth position and a piperidine moiety at the second position enhances its reactivity, making it a valuable intermediate for synthesizing more complex pharmacophores.

Recent research in the domain of [1,2,4]triazolo[1,5-a]pyridine derivatives has highlighted their broad spectrum of biological activities. These compounds are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them promising candidates for therapeutic development. The 6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE HCL structure combines the advantageous properties of both the triazolopyridine core and the piperidine side chain. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of diverse molecular architectures.

In the context of modern drug design, the 6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE HCL compound has been explored for its potential in developing novel therapeutic agents. Studies have demonstrated its utility in generating derivatives with enhanced binding affinity and selectivity towards specific biological targets. For instance, modifications at the piperidine ring have been shown to modulate pharmacokinetic properties, improving oral bioavailability and reducing off-target effects. This flexibility underscores the compound's significance as a building block in medicinal chemistry.

The [1,2,4]triazolo[1,5-a]pyridine scaffold is particularly noteworthy due to its presence in several FDA-approved drugs and investigational compounds. Its ability to adopt multiple conformations allows it to interact with biological macromolecules in a nuanced manner. The bromine substituent at the sixth position further enhances this versatility by facilitating further chemical modifications. Researchers have leveraged this property to develop libraries of derivatives for high-throughput screening (HTS), identifying novel leads with therapeutic potential.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE HCL. Molecular modeling studies have provided insights into its binding interactions with biological targets at an atomic level. These simulations have guided synthetic strategies to optimize potency and selectivity. Furthermore, virtual screening techniques have been employed to identify potential drug-like analogs based on this scaffold. Such computational approaches have significantly accelerated the drug discovery process.

Experimental validation of these computational predictions has been crucial in confirming the therapeutic potential of 6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE HCL derivatives. In vitro assays have revealed promising activity against various disease-related targets. For example, derivatives modified at the piperidine ring have shown inhibitory effects on kinases and other enzymes implicated in cancer progression. Additionally, structural modifications have led to compounds with anti-inflammatory and antimicrobial properties.

The synthesis of 6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE HCL involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include cyclization reactions to form the triazolopyridine core followed by functionalization at the bromine and piperidine positions. Advances in synthetic methodologies have improved yields and purity levels significantly over time. These developments make it feasible to produce larger quantities for preclinical studies and commercial applications.

Preclinical studies are essential for evaluating the safety and efficacy of novel compounds like 6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE HCL before human trials. Animal models have been employed to assess pharmacokinetic profiles and potential toxicities. These studies provide critical data for regulatory submissions and guide further optimization efforts before advancing into clinical phases.

The integration of machine learning (ML) and artificial intelligence (AI) into drug discovery has revolutionized how compounds like 6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE HCL are designed and evaluated. Predictive models can forecast biological activity based on structural features alone before experimental validation is required. This approach has reduced time-to-market for new therapeutics significantly by prioritizing promising candidates early in development pipelines.

In conclusion,6-BROMO-2-(PIPERIDIN-4-YL)-[1,2,4]TRIAZOLO[1,A5]-PYRIDINE HCL (CAS No., 2177263 - 93 - 1) stands out as a versatile scaffold with significant potential in medicinal chemistry applications . Its unique structural features combined with recent advancements in synthetic methodologies , computational biology ,and AI-driven drug design make it an invaluable asset for researchers seeking novel therapeutic agents . Continued exploration into this class of compounds promises further breakthroughs that could address unmet medical needs across various therapeutic areas .